Cas no 2227765-58-2 ((2R)-5,5-dimethoxypentan-2-amine)

• Product Name: (2R)-5,5-dimethoxypentan-2-amine
• CAS No: 2227765-58-2
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6493870
• PubChem ID: 165692385
• Update Time: 2025-05-20

(2R)-5,5-dimethoxypentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5,5-dimethoxypentan-2-amine
• EN300-1738217
• 2227765-58-2

• Inchi： 1S/C7H17NO2/c1-6(8)4-5-7(9-2)10-3/h6-7H,4-5,8H2,1-3H3/t6-/m1/s1
• InChI Key： JVZHEUHWPOUUTQ-ZCFIWIBFSA-N
• SMILES： O(C)C(CC[C@@H](C)N)OC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-5,5-dimethoxypentan-2-amine

Compound CAS No 2227765-58-2: (2R)-5,5-Dimethoxypentan-2-Amine

The compound with CAS No 2227765-58-2, commonly referred to as (2R)-5,5-dimethoxypentan-2-amine, is a structurally unique organic compound that has garnered attention in both academic and industrial research. This compound belongs to the class of amines, specifically a secondary amine, and its structure features a pentane backbone with two methoxy groups attached to the fifth carbon atom and an amino group at the second carbon atom. The (R)-configuration at the second carbon adds a layer of complexity to its stereochemistry, making it a valuable molecule for exploring asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the potential of (2R)-5,5-dimethoxypentan-2-amine in various fields, including pharmaceuticals and agrochemicals. Its structure allows for versatile functionalization, enabling researchers to explore its role as a building block in medicinal chemistry. For instance, the compound has been investigated as a precursor for developing bioactive molecules with potential applications in treating neurodegenerative diseases. The presence of methoxy groups introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties, making it an intriguing candidate for drug design.

One of the most notable advancements involving this compound is its use in asymmetric catalysis. Researchers have employed (2R)-5,5-dimethoxypentan-2-amine as a chiral ligand in transition-metal-catalyzed reactions, demonstrating high enantioselectivity in the synthesis of complex organic molecules. This application underscores its importance in modern catalytic processes and highlights its role in advancing green chemistry principles by minimizing waste and improving reaction efficiency.

In terms of synthesis, (2R)-5,5-dimethoxypentan-2-amine can be prepared through various routes, including alkylation of ammonia derivatives or through stereocontrolled reductions of imines. The choice of synthetic pathway depends on the desired stereochemistry and scalability requirements. Recent breakthroughs in enzymatic catalysis have also enabled more efficient and environmentally friendly methods for producing this compound, aligning with current trends toward sustainable chemical manufacturing.

The structural uniqueness of (2R)-5,5-dimethoxypentan-2-amine also makes it an attractive molecule for studying molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds and engage in π-interactions has been leveraged in designing self-assembling systems and molecular sensors. These applications expand its utility beyond traditional organic synthesis into areas such as materials science and nanotechnology.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the steric hindrance introduced by the two methoxy groups significantly influences the molecule's conformational flexibility and reactivity. These findings have guided experimental efforts to optimize reaction conditions for synthesizing derivatives with enhanced bioavailability.

In conclusion, (2R)-5,5-dimethoxypentan-2-amine is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and catalysis. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.